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Compound of Interest

Compound Name:
1-Butanoylpyrrolidine-2-carboxylic

acid

CAS No.: 23500-13-2

Cat. No.: B1265794

Get Quote

(2S)-1-Butanoylpyrrolidine-2-carboxylic acid, also known as N-butanoyl-L-proline, belongs

to the burgeoning class of N-acyl amino acids (NAAAs). These molecules, formed by an amide

linkage between a fatty acid and an amino acid, are no longer viewed as simple metabolic

intermediates. Instead, they are recognized as a significant family of endogenous signaling

molecules with diverse physiological roles.[1] NAAAs are chemically related to

endocannabinoids and are integral to the complex lipid signaling system known as the

endocannabinoidome.[1] The unique structure of N-butanoyl-L-proline, which combines the

rigidity of the proline ring with the lipophilicity of a butanoyl chain, makes it a compound of

significant interest.[2] The pyrrolidine moiety is a common scaffold in over 20 FDA-approved

drugs, highlighting its importance as a pharmacophore. Proline's rigid, cyclic structure provides

a unique conformational constraint in peptides and small molecules.[2][3] This guide offers a

technical exploration of the chemical properties, synthesis, and characterization of N-butanoyl-

L-proline, providing a foundational resource for researchers in medicinal chemistry, drug

discovery, and chemical biology.
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N-butanoyl-L-proline is a derivative of the proteinogenic amino acid L-proline.[2] The

attachment of the butanoyl group to the secondary amine of the pyrrolidine ring transforms the

zwitterionic amino acid into a molecule with a distinct tertiary amide and a carboxylic acid

functional group, significantly altering its physicochemical properties.

Property Value / Description Source / Basis

IUPAC Name
(2S)-1-Butanoylpyrrolidine-2-

carboxylic acid
IUPAC Nomenclature

Common Name N-Butanoyl-L-proline Common Usage

CAS Number 69880-96-6 Chemical Abstracts Service

Molecular Formula C₉H₁₅NO₃ Calculated

Molecular Weight 185.22 g/mol Calculated

Appearance

Expected to be a white to off-

white crystalline solid or

powder.

Analogy to N-acetyl-L-

proline[4]

Solubility

Predicted to be soluble in

water, methanol, ethanol, and

polar organic solvents like

DMSO and DMF.

Analogy and Functional Group

Analysis

Melting Point

Not definitively reported;

expected to be higher than L-

proline (205-228 °C, dec.) but

potentially lower or in a similar

range to N-acetyl-L-proline

(115-117 °C).[3][4]

Extrapolation

Chirality

Contains at least one

stereocenter at the α-carbon

(C2), inherited from L-proline,

resulting in the (S)

configuration.
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Synthesis and Purification Methodologies
The synthesis of N-butanoyl-L-proline is primarily achieved through the acylation of L-proline.

This can be accomplished via standard chemical methods or enzymatic catalysis.

Chemical Synthesis: Schotten-Baumann Acylation
A robust and widely used method for N-acylation of amino acids is the Schotten-Baumann

reaction.[5][6][7] This involves the reaction of the amino acid with an acyl chloride (or

anhydride) under basic aqueous conditions. The base neutralizes the HCl byproduct and

deprotonates the amino group, enhancing its nucleophilicity.[6][8]
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Caption: Workflow for the chemical synthesis of N-Butanoyl-L-proline.

Experimental Protocol: Synthesis of N-Butanoyl-L-proline
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Dissolution: Dissolve L-proline (1.0 eq) in a 1 M aqueous solution of sodium hydroxide (2.2

eq) in an Erlenmeyer flask. Cool the solution to 0-5 °C in an ice bath with magnetic stirring.

Acylation: Add butanoyl chloride (1.05 eq) dropwise to the cold, stirring solution. Ensure the

temperature remains below 10 °C. The reaction is typically vigorous.

Reaction Monitoring: Allow the mixture to stir for 1-2 hours at room temperature after the

addition is complete. The reaction can be monitored by Thin Layer Chromatography (TLC) to

confirm the consumption of L-proline.

Acidification: After the reaction is complete, cool the mixture again in an ice bath and acidify

to pH 2-3 by the slow addition of concentrated HCl. A white precipitate of the product may

form.

Extraction: Extract the acidified aqueous layer three times with a suitable organic solvent,

such as ethyl acetate.

Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude product can be purified by recrystallization from an

appropriate solvent system (e.g., water or ethyl acetate/hexanes) or by column

chromatography on silica gel.

Enzymatic Synthesis
An alternative, greener approach involves enzymatic synthesis. N-acyl-L-proline acylases can

catalyze the reverse reaction of hydrolysis—the synthesis of N-acyl-L-proline derivatives from

the corresponding acid and L-proline. For example, N-butyryl-L-proline can be synthesized

from sodium butyrate and L-proline using an acylase enzyme, which can be produced by

microorganisms like Comamonas testosteroni.[5] This method offers high specificity and avoids

harsh reagents but requires specialized enzymes and bioprocess development.
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Definitive structural confirmation and purity assessment rely on a combination of spectroscopic

and chromatographic techniques. While a dedicated public spectrum for N-butanoyl-L-proline is

not readily available, its characteristic spectral features can be reliably predicted.

Predicted Spectroscopic Data
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Technique Functional Group
Expected Chemical
Shift / Absorption
Range

Rationale & Notes

¹H NMR Carboxyl (-COOH)
δ 10-13 ppm (broad

singlet)

The acidic proton is

highly deshielded and

its signal is often

broad due to

hydrogen bonding and

chemical exchange.[9]

α-Proton (-CH(N)-)
δ ~4.3-4.5 ppm

(multiplet)

The α-proton is

deshielded by both

the adjacent nitrogen

and the carboxyl

group. Acylation

causes a downfield

shift compared to free

L-proline.

Butanoyl (-

CH₂CH₂CH₃)

δ ~0.9 ppm (triplet, -

CH₃), ~1.6 ppm

(sextet, -CH₂-), ~2.3

ppm (triplet, -

C(O)CH₂-)

Standard aliphatic

chain shifts, with the

α-methylene protons

deshielded by the

amide carbonyl.[10]

Pyrrolidine Ring (-

CH₂-)

δ ~1.8-2.2 ppm &

~3.5-3.7 ppm

(multiplets)

Complex multiplets

arising from the

diastereotopic protons

of the pyrrolidine ring.

¹³C NMR Carboxyl (-COOH) δ ~175-180 ppm

Typical chemical shift

for a carboxylic acid

carbon.[9]

Amide Carbonyl (-

C(O)N-)
δ ~170-174 ppm

Typical chemical shift

for a tertiary amide

carbonyl carbon.

α-Carbon (-CH(N)-) δ ~60-63 ppm Standard shift for the

α-carbon of proline,
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influenced by N-

acylation.[10]

Butanoyl Chain

δ ~13 ppm (-CH₃),

~19 ppm (-CH₂-), ~36

ppm (-C(O)CH₂-)

Standard aliphatic

carbon shifts.

Pyrrolidine Ring
δ ~24-30 ppm & ~47-

50 ppm

Shifts corresponding

to the different

methylene carbons in

the ring.[10]

FT-IR Carboxyl O-H Stretch
2500-3300 cm⁻¹ (very

broad)

A hallmark of

carboxylic acids, this

broad band is due to

extensive hydrogen

bonding.[9][11]

Carbonyl C=O Stretch

~1700-1725 cm⁻¹

(Carboxyl) & ~1620-

1650 cm⁻¹ (Amide)

Two distinct carbonyl

absorptions are

expected. The

carboxylic acid C=O is

at a higher frequency

than the tertiary amide

C=O, which has more

single-bond character

due to resonance.[11]

[12]

Mass Spec. Molecular Ion [M+H]⁺ m/z 186.11
Calculated for

C₉H₁₆NO₃⁺

Fragmentation

Acylium ion (m/z 71,

[C₄H₇O]⁺), loss of

butanoyl group, and

fragmentation of the

proline ring.

Cleavage of the N-

acyl bond is a

common

fragmentation

pathway for these

derivatives.[12]
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Analytical Methodologies: HPLC
High-Performance Liquid Chromatography (HPLC) is the premier technique for assessing the

purity of N-butanoyl-L-proline and for its quantification in various matrices.[12][13]

Protocol: Reversed-Phase HPLC Analysis

Objective: To determine the purity of a synthesized batch of N-butanoyl-L-proline.

Instrumentation: An HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient elution is often effective.

Solvent A: 0.1% Formic Acid in Water

Solvent B: 0.1% Formic Acid in Acetonitrile

Gradient Program: Start with 5-10% B, ramp to 95% B over 15-20 minutes, hold for 5

minutes, and re-equilibrate at initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 210-220 nm, where the amide and carboxyl chromophores

absorb.

Sample Preparation: Dissolve the sample in the initial mobile phase composition or a

compatible solvent (e.g., water/acetonitrile mixture) to a concentration of ~1 mg/mL.

Validation: The method should be validated for linearity, precision, and accuracy using

reference standards. The limit of quantification for a similar carboxylic acid metabolite using

HPLC-UV was found to be 0.2 µg/mL.[14]

Chemical Reactivity and Stability
The reactivity of N-butanoyl-L-proline is dictated by its two primary functional groups: the

carboxylic acid and the tertiary amide.
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Caption: Relative reactivity of carboxylic acid derivatives.

Reactivity of the Carboxylic Acid Group
The carboxylic acid moiety can undergo typical reactions:

Deprotonation: It readily reacts with bases (e.g., NaOH, NaHCO₃) to form the corresponding

carboxylate salt. This is the basis for its extraction from organic solvents into a basic

aqueous phase.

Esterification: In the presence of an alcohol and an acid catalyst (e.g., H₂SO₄), it can be

converted to the corresponding ester (e.g., methyl or ethyl ester).

Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the

carboxylic acid to a primary alcohol, yielding (S)-1-butanoylpyrrolidin-2-yl)methanol.

Reactivity of the Tertiary Amide Group
The tertiary amide is significantly less reactive than other acyl derivatives like esters or acid

chlorides due to the resonance stabilization provided by the nitrogen lone pair.

Hydrolysis: The amide bond is stable under neutral conditions but can be hydrolyzed back to

L-proline and butyric acid under harsh acidic or basic conditions with prolonged heating.

Reduction: Unlike the carboxylic acid, the amide can be reduced to a tertiary amine by

LiAlH₄, yielding (S)-1-butylpyrrolidine-2-carbaldehyde or the corresponding alcohol

depending on the exact conditions.
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N-butanoyl-L-proline is expected to be a stable compound. For long-term storage, it should be

kept in a cool, dry place in a tightly sealed container. For stock solutions, storage at -20°C or

-80°C is recommended to prevent degradation.

Applications in Research and Drug Development
While specific applications for N-butanoyl-L-proline are not extensively documented, its role

can be inferred from the broader class of NAAAs and pyrrolidine-containing molecules.

Probes for Novel Drug Targets: NAAAs are of great interest to pharmacologists as flexible

tools to probe new binding sites and allosteric modulatory mechanisms on membrane

proteins like GPCRs, ion channels, and transporters.

Chemical Biology Tools: The diversification of N-acyl amino acid structures through chemical

synthesis can yield analogs with improved properties, such as enhanced metabolic stability

or bioactivity, making them useful tool compounds for studying biological pathways.[8]

Drug Delivery Agents: Certain N-acylated amino acids have been synthesized and shown to

improve the oral delivery of protein drugs, acting as permeation enhancers without causing

detectable pathology to intestinal tissue.[7]

Building Blocks in Synthesis: As a functionalized proline derivative, it can serve as a chiral

building block in the synthesis of more complex molecules, including peptides with modified

N-termini or other active pharmaceutical ingredients (APIs).[6]

Conclusion
(2S)-1-Butanoylpyrrolidine-2-carboxylic acid is a chemically tractable molecule with a rich

profile of properties derived from its constituent proline and butanoyl moieties. Its synthesis is

straightforward via established acylation protocols, and its characterization relies on standard

analytical techniques. The compound's dual functionality—a reactive carboxylic acid and a

stable tertiary amide—offers distinct handles for further chemical modification. As a member of

the N-acyl amino acid family, it stands at the intersection of lipid signaling and amino acid

metabolism, making it a valuable molecule for researchers and scientists in the field of drug

development and chemical biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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